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Compound of Interest

Compound Name: IWP-O1

Cat. No.: B608158 Get Quote

Application Notes and Protocols for IWP-O1
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution, storage, and

experimental use of IWP-O1, a potent inhibitor of the Wnt signaling pathway.

Mechanism of Action
IWP-O1 is a highly potent small molecule inhibitor of Porcupine (Porcn), a membrane-bound O-

acyltransferase.[1][2][3][4] Porcn is essential for the palmitoylation of Wnt proteins, a critical

post-translational modification required for their secretion and subsequent biological activity.[2]

[3][5] By inhibiting Porcn, IWP-O1 effectively blocks the secretion of all Wnt ligands, thereby

shutting down both canonical (β-catenin dependent) and non-canonical Wnt signaling

pathways.[1][2] This leads to the suppression of downstream events such as the

phosphorylation of Dishevelled-2/3 (Dvl2/3) and the Low-density lipoprotein receptor-related

protein 6 (LRP6).[1][2][4][6] IWP-O1 exhibits high potency, with a reported EC50 of 80 pM in L-

Wnt-STF cells.[1][2][3][4][7]

Diagram 1: Wnt signaling pathway and the inhibitory action of IWP-O1.
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IWP-O1 is supplied as a lyophilized solid and is insoluble in water.[7] It is soluble in organic

solvents such as DMSO, DMF, and ethanol.[3][5][7] For most in vitro cell-based assays, DMSO

is the recommended solvent.

Solubility Data

Solvent Concentration

DMSO 10 mg/mL[5], 79 mg/mL (182.66 mM)[7]

DMF 10 mg/mL[5]

Ethanol 79 mg/mL (182.66 mM)[7]

Protocol for Preparing a 10 mM Stock Solution in DMSO

Materials:

IWP-O1 (lyophilized solid)

Anhydrous/molecular grade DMSO

Sterile microcentrifuge tubes or vials

Procedure:

Calculate the required amount of IWP-O1 and DMSO. The molecular weight of IWP-O1 is

432.48 g/mol .[7] To prepare 1 mL of a 10 mM stock solution, you will need 4.32 mg of

IWP-O1.

Briefly centrifuge the vial of lyophilized IWP-O1 to ensure the powder is at the bottom.

Add the calculated volume of DMSO to the vial.

Vortex or sonicate the solution to ensure the IWP-O1 has completely dissolved.

Visually inspect the solution to confirm there is no precipitate.
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Storage of IWP-O1 Solutions
Proper storage of IWP-O1 is crucial to maintain its potency. It is highly recommended to aliquot

the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[1][7]

Storage Conditions

Form Temperature Duration Special Conditions

Lyophilized Solid -20°C 36 months Keep desiccated[7]

Stock Solution -80°C 6 months [1]

-20°C 1 month Protect from light[1][7]

0 - 4°C 1 month [3]

Working Solutions

For in vivo experiments, it is recommended to prepare fresh working solutions on the day of

use.[1] If a working solution needs to be prepared for cell culture, dilute the stock solution in the

appropriate cell culture medium to the desired final concentration immediately before use.

Experimental Workflow: Preparation of IWP-O1
Solutions
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Diagram 2: Workflow for preparing IWP-O1 solutions for experiments.
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For animal studies, a specific formulation may be required to ensure solubility and

bioavailability. The following is an example protocol for preparing a working solution.[1][8]

Materials:

IWP-O1 stock solution in DMSO (e.g., 20.8 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure (for 1 mL working solution):

To 400 µL of PEG300, add 100 µL of the 20.8 mg/mL IWP-O1 DMSO stock solution.

Mix thoroughly until the solution is uniform.

Add 50 µL of Tween-80 and mix again.

Add 450 µL of saline to bring the total volume to 1 mL.

Mix until the solution is clear. This will result in a final IWP-O1 concentration of 2.08

mg/mL.[1][8] If precipitation occurs, gentle heating and/or sonication can be used to aid

dissolution.[1] This working solution should be prepared fresh for each day of dosing.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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